Cas no 2229148-11-0 (4-1-(3-bromo-5-fluorophenyl)ethylpiperidine)

• Product Name: 4-1-(3-bromo-5-fluorophenyl)ethylpiperidine
• CAS No: 2229148-11-0
• MF: C₁₃H₁₇BrFN
• MW: 286.183186292648
• CID: 5935099
• PubChem ID: 165722588
• Update Time: 2025-10-29

4-1-(3-bromo-5-fluorophenyl)ethylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-1-(3-bromo-5-fluorophenyl)ethylpiperidine
• EN300-1925345
• 2229148-11-0
• 4-[1-(3-bromo-5-fluorophenyl)ethyl]piperidine

• Inchi： 1S/C13H17BrFN/c1-9(10-2-4-16-5-3-10)11-6-12(14)8-13(15)7-11/h6-10,16H,2-5H2,1H3
• InChI Key： KNBRGPYQSNTWJD-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)C(C)C1CCNCC1)F

Computed Properties

• Exact Mass: 285.05284g/mol
• Monoisotopic Mass: 285.05284g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 12Ų

Additional information on 4-1-(3-bromo-5-fluorophenyl)ethylpiperidine

Chemical Profile of 4-1-(3-bromo-5-fluorophenyl)ethylpiperidine (CAS No. 2229148-11-0)

4-1-(3-bromo-5-fluorophenyl)ethylpiperidine, identified by its Chemical Abstracts Service (CAS) number 2229148-11-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class, a heterocyclic amine characterized by a six-membered ring containing one nitrogen atom. The structural features of this molecule, particularly the presence of a bromo and fluoro substituent on the aromatic ring and an ethylpiperidine side chain, make it a versatile scaffold for drug discovery and development.

The 3-bromo-5-fluorophenyl moiety in the molecular structure introduces unique electronic and steric properties that can influence its interactions with biological targets. The bromine atom, being highly electronegative, can modulate the electron density of the aromatic ring, while the fluorine atom, known for its ability to enhance metabolic stability and binding affinity, adds another layer of tunability. These substituents are often strategically incorporated into drug candidates to optimize pharmacokinetic profiles and target specificity.

In recent years, piperidine derivatives have been extensively studied due to their broad spectrum of biological activities. They are particularly relevant in the development of central nervous system (CNS) drugs, where their ability to cross the blood-brain barrier is advantageous. Additionally, piperidine-based compounds have shown promise in treating various neurological disorders, including depression, anxiety, and neurodegenerative diseases. The compound 4-1-(3-bromo-5-fluorophenyl)ethylpiperidine is no exception and has been explored as a potential lead in these therapeutic areas.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. Medicinal chemists often use such scaffolds to design novel drugs with improved efficacy and reduced side effects. The bromo and fluoro groups provide handles for further functionalization through techniques like Suzuki-Miyaura cross-coupling or nucleophilic substitution reactions. These modifications can be tailored to enhance specific pharmacological properties, such as receptor binding affinity or pharmacokinetic behavior.

Recent advancements in computational chemistry have also facilitated the rapid screening of piperidine derivatives like 4-1-(3-bromo-5-fluorophenyl)ethylpiperidine for their biological potential. Machine learning models can predict binding affinities to various targets with high accuracy, allowing researchers to prioritize compounds for experimental validation. This high-throughput virtual screening approach has significantly accelerated drug discovery pipelines in recent years.

The synthesis of 4-1-(3-bromo-5-fluorophenyl)ethylpiperidine involves multi-step organic reactions that require precise control over reaction conditions. Key steps typically include the formation of the piperidine ring followed by the introduction of the aromatic side chain with bromo and fluoro substituents. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions or flow chemistry techniques, can improve yield and purity while minimizing byproducts.

Evaluation of 4-1-(3-bromo-5-fluorophenyl)ethylpiperidine in preclinical studies has revealed several promising characteristics. In vitro assays have demonstrated its interaction with various enzymes and receptors relevant to neurological disorders. For instance, it may exhibit inhibitory activity against monoamine oxidase (MAO) enzymes or bind to serotonin receptors, which are implicated in mood regulation. These findings suggest potential therapeutic applications in conditions like depression or anxiety disorders.

Furthermore, pharmacokinetic studies have been conducted to assess the compound's absorption, distribution, metabolism, excretion (ADME), and toxicity (TOX) profiles. The presence of both bromo and fluoro substituents can influence these parameters significantly. For example, fluorine atoms are known to increase metabolic stability by resisting hydrolysis under physiological conditions. Conversely, bromine atoms might affect renal clearance rates due to their interaction with renal transporters.

The impact of these structural features on drug-like properties has been further explored through molecular dynamics simulations and quantum mechanical calculations. These computational approaches help elucidate how the molecule's geometry and electronic distribution influence its behavior within biological systems. Such insights are crucial for optimizing lead compounds into viable drug candidates.

In conclusion,4-1-(3-bromo-5-fluorophenyl)ethylpiperidine (CAS No. 2229148-11-0) represents a promising candidate for further development in pharmaceutical research. Its unique structural features offer opportunities for designing novel therapeutics targeting neurological disorders among other conditions. Continued investigation into its biological activity,synthetic pathways,and pharmacokinetic properties will be essential in determining its full potential as a drug candidate.